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Compound of Interest

Compound Name: tert-Butyl hydrogen carbonate

Cat. No.: B1608350

The term "tert-butyl hydrogen carbonate” can be ambiguous and may refer to two distinct
chemical compounds used in organic synthesis. This guide provides a clear differentiation of
their core physicochemical properties. The primary compounds of interest are the widely used
amine-protecting reagent, Di-tert-butyl dicarbonate, and the mono-ester, tert-butyl hydrogen
carbonate.

A summary of their key identifiers is presented below to aid researchers, scientists, and drug
development professionals in their work.

Compound Data Summary

For clarity and direct comparison, the Chemical Abstracts Service (CAS) number and molecular
weight for both potential interpretations of “tert-butyl hydrogen carbonate" are detailed in the
table below.
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. . tert-Butyl hydrogen
Property Di-tert-butyl dicarbonate
carbonate

) ) Carbonic acid tert-butyl ester,
Boc Anhydride, Boc20, Di-tert-
Synonyms Mono-tert-butyl carbonate[3][4]
butyl pyrocarbonate[1][2] 5]

CAS Number 24424-99-5[1][2][6][71[8][9] 51300-90-4[3][4][5][10][11]

Molecular Formula C10H180s[1][2][7][8] CsH1003[3][4][5][10][11]

118.13 g/mol [3][10][11][12]

Molecular Weight 218.25 g/mol [1][6][8][9] (13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Overview: Physicochemical Properties of Tert-
Butyl Carbonate Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608350#tert-butyl-hydrogen-carbonate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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